Cas no 2168312-52-3 (4-amino-6-oxo-2-(piperazin-1-yl)-1,6-dihydropyrimidine-5-carbonitrile)

4-Amino-6-oxo-2-(piperazin-1-yl)-1,6-dihydropyrimidine-5-carbonitrile is a heterocyclic compound featuring a pyrimidine core substituted with amino, oxo, and piperazinyl functional groups, along with a nitrile moiety. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The presence of the piperazine ring enhances solubility and potential bioactivity, while the nitrile group offers reactivity for further derivatization. Its well-defined molecular framework makes it a valuable intermediate for developing biologically active compounds, including kinase inhibitors and antimicrobial agents. The compound’s stability and synthetic accessibility further contribute to its utility in medicinal chemistry and drug discovery pipelines.
4-amino-6-oxo-2-(piperazin-1-yl)-1,6-dihydropyrimidine-5-carbonitrile structure
2168312-52-3 structure
Product Name:4-amino-6-oxo-2-(piperazin-1-yl)-1,6-dihydropyrimidine-5-carbonitrile
CAS No:2168312-52-3
MF:C9H12N6O
MW:220.23118019104
CID:5874899
PubChem ID:165520783
Update Time:2025-11-01

4-amino-6-oxo-2-(piperazin-1-yl)-1,6-dihydropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-amino-6-oxo-2-(piperazin-1-yl)-1,6-dihydropyrimidine-5-carbonitrile
    • EN300-1452331
    • 2168312-52-3
    • Inchi: 1S/C9H12N6O/c10-5-6-7(11)13-9(14-8(6)16)15-3-1-12-2-4-15/h12H,1-4H2,(H3,11,13,14,16)
    • InChI Key: VAFCDMXUQODROM-UHFFFAOYSA-N
    • SMILES: O=C1C(C#N)=C(N)N=C(N1)N1CCNCC1

Computed Properties

  • Exact Mass: 220.10725903g/mol
  • Monoisotopic Mass: 220.10725903g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 107Ų

4-amino-6-oxo-2-(piperazin-1-yl)-1,6-dihydropyrimidine-5-carbonitrile Pricemore >>

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Additional information on 4-amino-6-oxo-2-(piperazin-1-yl)-1,6-dihydropyrimidine-5-carbonitrile

Recent Advances in the Study of 4-amino-6-oxo-2-(piperazin-1-yl)-1,6-dihydropyrimidine-5-carbonitrile (CAS: 2168312-52-3)

The compound 4-amino-6-oxo-2-(piperazin-1-yl)-1,6-dihydropyrimidine-5-carbonitrile (CAS: 2168312-52-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrimidine core and piperazine moiety, exhibits promising biological activity, particularly in the context of enzyme inhibition and antimicrobial properties. Recent studies have explored its synthesis, structural modifications, and pharmacological effects, positioning it as a candidate for further drug development.

One of the key areas of research has focused on the compound's role as a kinase inhibitor. Kinases are critical targets in cancer therapy, and preliminary in vitro studies have demonstrated that 4-amino-6-oxo-2-(piperazin-1-yl)-1,6-dihydropyrimidine-5-carbonitrile exhibits selective inhibition against certain tyrosine kinases. These findings were published in a 2023 study in the Journal of Medicinal Chemistry, where the compound showed nanomolar affinity for specific kinase targets, suggesting its potential as a lead compound for anticancer drug development.

In addition to its kinase inhibition properties, recent investigations have highlighted the compound's antimicrobial efficacy. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 4-amino-6-oxo-2-(piperazin-1-yl)-1,6-dihydropyrimidine-5-carbonitrile exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics, thereby reducing the likelihood of resistance development.

The synthetic pathways for 4-amino-6-oxo-2-(piperazin-1-yl)-1,6-dihydropyrimidine-5-carbonitrile have also been refined in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable, high-yield synthesis method using microwave-assisted reactions, which significantly reduced reaction times and improved purity. This advancement is critical for large-scale production and further preclinical testing.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts, as highlighted in a 2023 review in Expert Opinion on Drug Discovery, are focused on structural modifications to enhance these attributes while retaining the compound's biological activity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these modifications.

In conclusion, 4-amino-6-oxo-2-(piperazin-1-yl)-1,6-dihydropyrimidine-5-carbonitrile (CAS: 2168312-52-3) represents a versatile scaffold with significant potential in both oncology and infectious disease therapeutics. Ongoing research aims to translate these early findings into clinically viable candidates, addressing current limitations and expanding its therapeutic applications.

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